Cas no 1393534-29-6 (5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine)

• Product Name: 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine
• CAS No: 1393534-29-6
• MF: C₇H₇BrN₂
• MW: 199.0479
• CID: 4741194
• Update Time: 2026-02-25

5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine
• AB76736
• 5-BROMO-2,3-DIHYDRO-1H-PYRROLO[2,3-C]PYRIDINE
• CID 72214454

• Inchi： 1S/C7H7BrN2/c8-7-3-5-1-2-9-6(5)4-10-7/h3-4,9H,1-2H2
• InChI Key： SZOZWAKTCIECFO-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C2C(=C([H])N=1)N([H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 197.97926g/mol
• Monoisotopic Mass: 197.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9
• Molecular Weight: 199.05g/mol
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine

Professional Introduction to 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine (CAS No. 1393534-29-6)

5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine, with the chemical identifier CAS No. 1393534-29-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure combines a pyrrole ring fused with a pyridine moiety, featuring a bromine substituent at the 5-position. The unique arrangement of these functional groups makes it a valuable scaffold for the development of novel bioactive molecules.

The compound's significance stems from its potential as a building block in drug discovery, particularly in the synthesis of small-molecule inhibitors and modulators targeting various biological pathways. The bromine atom serves as a versatile handle for further chemical modifications, enabling the introduction of additional functional groups through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing more complex structures with tailored pharmacological properties.

In recent years, 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine has been explored in the context of developing treatments for neurological and inflammatory disorders. Its structural motif is reminiscent of natural products and bioactive scaffolds that exhibit potent activity against enzymes and receptors involved in disease pathogenesis. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression.

One notable application lies in its use as a precursor for generating kinase inhibitors. Kinases are critical enzymes in cellular signaling networks, and dysregulation of their activity is associated with numerous diseases, including cancer. By leveraging the brominated pyrrolopyridine core, researchers have designed molecules that selectively target specific kinases, thereby minimizing off-target effects. The bromine substituent facilitates palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups that enhance binding affinity and selectivity.

Furthermore, the compound has been investigated for its potential role in modulating ion channels and neurotransmitter receptors. Pyrrolopyridine derivatives are known to interact with G protein-coupled receptors (GPCRs) and ion channels, making them attractive candidates for treating conditions such as epilepsy, depression, and pain syndromes. The bromine atom provides a site for further derivatization to optimize solubility and bioavailability, crucial factors for drug-like properties.

The synthesis of 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine typically involves multi-step organic transformations starting from readily available precursors. A common route involves the condensation of 2-amino benzaldehyde with a suitable β-ketoester to form an intermediate pyrrole derivative, followed by cyclization to yield the pyrrolopyridine core. Subsequent bromination at the 5-position can be achieved using reagents such as N-bromosuccinimide (NBS) under controlled conditions to ensure high regioselectivity.

Advances in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, transition-metal-catalyzed reactions have been employed to streamline key steps in the synthesis, reducing reaction times and improving yields. These innovations are essential for translating laboratory discoveries into viable drug candidates suitable for clinical development.

The pharmacological profile of 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine has been further elucidated through computational studies and experimental assays. Molecular docking simulations have been used to predict binding interactions with target proteins, providing insights into potential mechanisms of action. Additionally, high-throughput screening (HTS) campaigns have identified derivatives with enhanced potency and selectivity against relevant biological targets.

In conclusion,5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine (CAS No. 1393534-29-6) represents a promising scaffold for drug discovery with applications spanning multiple therapeutic areas. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and synthetic strategies，this compound is poised to play an increasingly significant role in addressing unmet medical needs.